Cas no 2228542-58-1 (2-(2-chloro-6-nitrophenyl)-2-methyloxirane)

• Product Name: 2-(2-chloro-6-nitrophenyl)-2-methyloxirane
• CAS No: 2228542-58-1
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 6435250
• PubChem ID: 165884716
• Update Time: 2025-05-25

2-(2-chloro-6-nitrophenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-nitrophenyl)-2-methyloxirane
• EN300-1978912
• 2228542-58-1

• Inchi： 1S/C9H8ClNO3/c1-9(5-14-9)8-6(10)3-2-4-7(8)11(12)13/h2-4H,5H2,1H3
• InChI Key： BCVJMUQDWVOGHH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(C)CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(2-chloro-6-nitrophenyl)-2-methyloxirane

Comprehensive Overview of 2-(2-Chloro-6-Nitrophenyl)-2-Methyloxirane (CAS No. 2228542-58-1)

2-(2-Chloro-6-nitrophenyl)-2-methyloxirane (CAS No. 2228542-58-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This epoxide derivative, characterized by its chloro and nitro substituents on the phenyl ring, offers a versatile platform for synthetic chemists and researchers. The compound's molecular formula and weight, along with its precise CAS registry number, make it a subject of interest in both academic and industrial settings.

One of the most frequently searched questions about 2-(2-chloro-6-nitrophenyl)-2-methyloxirane revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, which typically involves the epoxidation of the corresponding olefin precursor. The presence of the methyloxirane ring introduces strain, making it a reactive intermediate in ring-opening reactions. This reactivity is further influenced by the electron-withdrawing effects of the nitro and chloro groups, which can be leveraged in nucleophilic substitution reactions.

In the context of current trends, 2-(2-chloro-6-nitrophenyl)-2-methyloxirane is often discussed in relation to green chemistry and sustainable synthesis. With the growing emphasis on environmentally friendly processes, researchers are exploring catalytic methods to produce this compound with minimal waste. Questions like "How to synthesize 2-(2-chloro-6-nitrophenyl)-2-methyloxirane using eco-friendly catalysts?" are becoming increasingly common in scientific forums and search engines.

The compound's potential applications extend to the pharmaceutical and agrochemical industries. Its structural motifs are reminiscent of bioactive molecules, prompting investigations into its use as a building block for drug discovery. For instance, the nitrophenyl group is a common feature in many herbicides and fungicides, making CAS 2228542-58-1 a candidate for further development in crop protection solutions. Additionally, the methyloxirane moiety is known to participate in polymerization reactions, opening doors to material science applications.

Another hot topic surrounding 2-(2-chloro-6-nitrophenyl)-2-methyloxirane is its stability and storage conditions. Users frequently search for information on its shelf life, compatibility with common solvents, and degradation pathways. Proper handling and storage are critical to maintaining its integrity, especially given the sensitivity of the epoxide ring to moisture and acidic conditions. These practical considerations are essential for laboratories and industries working with this compound.

From an analytical perspective, CAS No. 2228542-58-1 presents interesting challenges and opportunities. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and confirm its structure. The chloro and nitro substituents provide distinct spectroscopic signatures, facilitating its identification in complex mixtures. Researchers often seek guidance on the best analytical methods to quantify this compound in various matrices.

In summary, 2-(2-chloro-6-nitrophenyl)-2-methyloxirane (CAS No. 2228542-58-1) is a multifaceted compound with broad relevance in modern chemistry. Its synthesis, reactivity, and applications align with contemporary interests in sustainability, drug discovery, and advanced materials. As search trends indicate, the scientific community continues to explore its potential, making it a compound worth watching in the coming years.